(2R)-1-[(2-ethylsulfanylcyclohexyl)amino]butan-2-ol

• IUPAC Name: (2R)-1-[(2-ethylsulfanylcyclohexyl)amino]butan-2-ol
• InChI: InChI=1S/C12H25NOS/c1-3-10(14)9-13-11-7-5-6-8-12(11)15-4-2/h10-14H,3-9H2,1-2H3/t10-,11?,12?/m1/s1
• InChI Key: BRTCSALSNNOVEY-VOMCLLRMSA-N
• Canonical SMILES: CCC(CNC1CCCCC1SCC)O
• Isomeric SMILES: CC[C@H](CNC1CCCCC1SCC)O
• Molecular Formula: C12H25NOS
• Molecular Weight: 231.40 g/mol

Description

(2R)-1-[(2-ethylsulfanylcyclohexyl)amino]butan-2-ol is a chiral compound that belongs to the class of β-adrenergic agonists. It has been widely used in scientific research due to its unique properties and ability to stimulate β-adrenergic receptors.

Mechanism of Action

(2R)-1-[(2-ethylsulfanylcyclohexyl)amino]butan-2-ol acts as a β-adrenergic agonist by binding to β-adrenergic receptors and stimulating their activity. It has a high affinity for β2-adrenergic receptors and can selectively activate them. This activation leads to the activation of adenylate cyclase and the subsequent production of cyclic AMP, which mediates the physiological effects of the compound.
Biochemical and Physiological Effects:
(2R)-1-[(2-ethylsulfanylcyclohexyl)amino]butan-2-ol has been shown to have a wide range of biochemical and physiological effects. It can increase heart rate and cardiac output, stimulate lipolysis and glycogenolysis, and enhance immune function. It has also been shown to have anti-inflammatory and anti-apoptotic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (2R)-1-[(2-ethylsulfanylcyclohexyl)amino]butan-2-ol in lab experiments is its high selectivity for β2-adrenergic receptors. This allows researchers to study the specific effects of β2-adrenergic receptor activation without the confounding effects of other receptor subtypes. However, one limitation of this compound is its short half-life, which can make it difficult to maintain a consistent level of activation over long periods of time.

Future Directions

There are several future directions for the study of (2R)-1-[(2-ethylsulfanylcyclohexyl)amino]butan-2-ol. One area of research is the investigation of its effects on immune function and inflammation. Another area of research is the development of more stable analogs of this compound that can maintain a consistent level of activation over longer periods of time. Additionally, this compound could be used in the development of new therapies for cardiovascular disease and metabolic disorders.

Synthesis Methods

The synthesis of (2R)-1-[(2-ethylsulfanylcyclohexyl)amino]butan-2-ol involves the reaction of (2R)-2-amino-1-cyclohexanol with 2-bromoethyl ethyl sulfide in the presence of a base. The resulting product is then purified through column chromatography to obtain the pure compound.

Scientific Research Applications

(2R)-1-[(2-ethylsulfanylcyclohexyl)amino]butan-2-ol has been used in scientific research to investigate its effects on β-adrenergic receptors. It has been shown to have a high affinity for β2-adrenergic receptors and can activate them with high selectivity. This compound has been used to study the role of β-adrenergic receptors in various physiological processes, including cardiovascular function, metabolism, and immune response.